2-(4-Fluorophenyl)-1-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H16FNO4S/c17-13-5-3-12(4-6-13)8-16(19)18-9-15(10-18)23(20,21)11-14-2-1-7-22-14/h1-7,15H,8-11H2
• InChI Key: CYDHLRMUOTUEBR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=C(C=C2)F)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C16H16FNO4S
• Molecular Weight: 337.4 g/mol

Description

2-(4-Fluorophenyl)-1-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)ethanone, also known as FFASE, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FFASE is a member of the azetidine family of compounds, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

Azetidin-2-ones Structural Analysis and Antimitotic Properties

• Azetidin-2-ones, including compounds with structural elements similar to "2-(4-Fluorophenyl)-1-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)ethanone", have been analyzed for their structural features and potential antimitotic activities. These studies reveal the significance of substituents on the lactam positions for their biological activities (Twamley, O’Boyle, & Meegan, 2020).

Cholesterol Absorption Inhibition

• Another line of research focused on derivatives of azetidinones for their role in inhibiting cholesterol absorption. The design and synthesis of these compounds aim at enhancing activity through strategic molecular modifications, showcasing their potential in lowering cholesterol levels (Rosenblum et al., 1998).

Novel Synthesis Approaches

• Research on synthesizing substituted azetidinones derived from other compounds has highlighted novel approaches in the design and pharmacological exploration of these structures. Such studies contribute to the broader understanding of azetidinone derivatives in medicinal chemistry (Jagannadham et al., 2019).

Antimicrobial Activity of Azetidinone Derivatives

• Studies have also explored the antimicrobial activity of azetidinone derivatives, including those with fluorophenyl groups. These investigations into their antimicrobial efficacy contribute to the search for new antibacterial and antifungal agents (Nagamani et al., 2018).

Molecular Docking and Antibacterial Activity

• The molecular docking studies of novel synthesized pyrazole derivatives, including furan-2-ylmethyl groups, provide insights into their antibacterial activity. These findings help in the design of more effective antibacterial compounds (Khumar, Ezhilarasi, & Prabha, 2018).